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Compound of Interest

Compound Name: (R)-Binaphthylisopropylphosphite

Cat. No.: B8769792 Get Quote

Essential Safety and Handling Guide for (R)-
Binaphthylisopropylphosphite
Disclaimer: No specific Safety Data Sheet (SDS) is available for (R)-
Binaphthylisopropylphosphite. The following guidance is synthesized from SDSs of

structurally similar compounds, including other (R)-BINOL derivatives, binaphthyl phosphines,

and triisopropyl phosphite. It is imperative to treat (R)-Binaphthylisopropylphosphite as a

hazardous substance and handle it with the utmost care in a controlled laboratory environment.

This guide provides researchers, scientists, and drug development professionals with essential,

immediate safety and logistical information for handling (R)-Binaphthylisopropylphosphite.

The following procedures are designed to ensure the safe handling, use, and disposal of this

chemical, minimizing risk to personnel and the environment.

Personal Protective Equipment (PPE)
When handling (R)-Binaphthylisopropylphosphite, a comprehensive PPE strategy is crucial.

The following table summarizes the required protective gear.
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Protection Type Specific Recommendations Rationale

Eye and Face Protection
Chemical safety goggles or a

full-face shield.

Protects against dust particles,

splashes, and vapors that can

cause serious eye irritation.

Hand Protection

Nitrile rubber gloves. Inspect

gloves for any tears or

punctures before use.

Provides a barrier against skin

contact, which may cause

irritation. Use proper glove

removal technique to avoid

contamination.

Respiratory Protection

Use in a well-ventilated area,

preferably within a chemical

fume hood. If ventilation is

inadequate or for spill cleanup,

a NIOSH-approved respirator

with appropriate cartridges for

organic vapors and

particulates is recommended.

Minimizes the inhalation of

potentially harmful dust or

vapors.

Body Protection

A lab coat or chemical-

resistant apron should be

worn. For larger quantities or

when there is a significant risk

of splashing, chemical-

resistant coveralls are advised.

Protects the skin and personal

clothing from contamination.

Footwear
Closed-toe shoes are

mandatory in the laboratory.

Protects feet from spills and

falling objects.

Safe Handling and Storage
Proper handling and storage are critical to maintaining the integrity of the chemical and

ensuring a safe laboratory environment.

Handling:
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Engineering Controls: Always handle (R)-Binaphthylisopropylphosphite in a certified

chemical fume hood to minimize inhalation exposure. Ensure that an eyewash station and a

safety shower are readily accessible.

Procedural Controls:

Avoid the formation of dust and aerosols.

Keep the container tightly closed when not in use.

Avoid contact with skin, eyes, and clothing.[1][2]

Wash hands thoroughly after handling.[2]

Do not eat, drink, or smoke in the laboratory.

Storage:

Store in a tightly sealed container in a cool, dry, and well-ventilated area.

The compound may be sensitive to moisture and air; consider storing under an inert

atmosphere (e.g., nitrogen or argon).

Keep away from incompatible materials such as strong oxidizing agents.

First Aid Measures
In the event of exposure, immediate action is necessary.
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Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, provide oxygen. If breathing has

stopped, give artificial respiration. Seek

immediate medical attention.[1]

Skin Contact

Immediately remove all contaminated clothing.

Wash the affected area with plenty of soap and

water for at least 15 minutes. Seek medical

attention if irritation persists.[1][2]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.[1][2]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[1]

Accidental Release and Disposal Plan
A clear plan for spills and waste disposal is essential for laboratory safety and environmental

compliance.

Accidental Release:

Evacuate: Immediately evacuate the area of the spill.

Ventilate: Ensure the area is well-ventilated, if safe to do so.

Contain: Wearing appropriate PPE, contain the spill using an inert absorbent material (e.g.,

vermiculite, sand, or earth). Do not use combustible materials, such as sawdust.

Collect: Carefully sweep or scoop up the spilled material and place it into a suitable, labeled

container for disposal.
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Clean: Clean the spill area thoroughly with a suitable solvent, followed by soap and water.

Dispose: Dispose of the contaminated materials as hazardous waste.

Disposal Plan:

Chemical Waste: Dispose of unused (R)-Binaphthylisopropylphosphite and any

contaminated materials as hazardous chemical waste. All waste must be placed in a clearly

labeled, sealed container.

Container Disposal: Do not reuse empty containers. Triple rinse the container with an

appropriate solvent, and dispose of the rinsate as hazardous waste. The empty container

should be disposed of in accordance with local, state, and federal regulations.

Regulatory Compliance: All chemical waste must be disposed of through a licensed

hazardous waste disposal company, following all applicable regulations.

Physical and Chemical Properties
The following table summarizes known quantitative data for structurally similar compounds.

This information is provided for reference and may not be exact for (R)-
Binaphthylisopropylphosphite.

Property Value for Analogous Compounds

Physical State Solid (powder/crystalline)

Melting Point

Varies significantly based on the specific

derivative (e.g., 280-285 °C for (+/-)-2,2'-

Bis(diphenylphosphino)-1,1'-binaphthyl)

Boiling Point
Data not available for solids; 94-96 °C @ 50

mmHg for Triisopropyl phosphite[3]

Flash Point 165 °F (73.9 °C) for Triisopropyl phosphite[3]

Solubility

Generally soluble in organic solvents like

alcohol, ether, and chloroform.[3] Hydrolyzes

slowly in water.[3]
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Experimental Workflow and Safety Diagram
The following diagram illustrates the standard operational workflow for handling (R)-
Binaphthylisopropylphosphite, from initial receipt to final disposal, highlighting key safety

checkpoints.
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Caption: Workflow for Safe Handling of (R)-Binaphthylisopropylphosphite.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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